((Octahydro-2-oxo-7-tetradecylidene-2H-1-benzopyran-8-yl)thio)acetic acid

• CAS: 129357-91-1
• Synonyms: ((octahydro-2-oxo-7-tetradecylidene-2H-1-benzopyran-8-yl)thio)acetic acid; MDL 43,291; MDL 43291; MDL-43291
• Molecular Formula: C25H42O4S
• Molecular Weight: 438.7 g/mol
• SMILES: CCCCCCCC(=C1CCC2CCCC(C2O1)SCC(=O)O)CCCCC(=O)C
• InChI: InChI=1S/C25H42O4S/c1-3-4-5-6-7-12-20(13-9-8-11-19(2)26)22-17-16-21-14-10-15-23(25(21)29-22)30-18-24(27)28/h21,23,25H,3-18H2,1-2H3,(H,27,28)/b22-20-/t21-,23-,25-/m0/s1
• InChIKey: SOLABHDTQQWQEM-XXPBHPIPSA-N

((Octahydro-2-oxo-7-tetradecylidene-2H-1-benzopyran-8-yl)thio)acetic acid, commonly referenced as MDL 43291 or MDL 43,291 (CAS 129357-91-1), is a synthetic small-molecule cysteinyl leukotriene (cysLT) receptor antagonist. It was developed as a prototype of a novel class of conformationally restricted leukotriene receptor antagonists, distinguished by its rigidified bicyclic chroman scaffold.

MDL 43291 (CAS 129357-91-1): A Conformationally Restricted Cysteinyl Leukotriene Receptor Antagonist for Inflammation Research

((Octahydro-2-oxo-7-tetradecylidene-2H-1-benzopyran-8-yl)thio)acetic acid, commonly referenced as MDL 43291 or MDL 43,291 (CAS 129357-91-1), is a synthetic small-molecule cysteinyl leukotriene (cysLT) receptor antagonist [1]. It was developed as a prototype of a novel class of conformationally restricted leukotriene receptor antagonists, distinguished by its rigidified bicyclic chroman scaffold [2]. Pharmacologically, it functions as a competitive antagonist of LTD4 and LTE4 and an apparent noncompetitive inhibitor of LTC4 in isolated guinea pig ileum [1]. This compound serves as a structurally distinct tool for dissecting cysLT receptor pharmacology, particularly in studies where conformational constraint and pan-cysLT antagonism are experimental requirements [1][2].

1

Pan-cysLT pharmacology probe

Functional antagonist of LTC4, LTD4, and LTE4

2

Conformationally restricted scaffold

Chair-boat bicyclic chroman geometry

3

Clean ancillary receptor profile

No antagonism at histamine, muscarinic, or NK1 receptors

• [1] Gieske TH, Sabol JS, Weintraub PM, Raddatz R, Cregge RJ. Conformationally restricted leukotriene receptor antagonists: [(octahydro-2-oxo-7-tetradecylidene-2H-1-benzopyran-8-yl)thio]acetic acids. Pharmacology. 1990;40(5):271-6. doi:10.1159/000138672. View Source
• [2] Sabol JS, Weintraub PM, Gieske TH, Cregge RJ. Conformationally restricted leukotriene antagonists. Modeling and assignment of structure of [(Octahydro-2-oxo-7-tetradecylidene-2H-1-benzopyran-8-yl)thio]acetic acids. Bioorganic & Medicinal Chemistry Letters. 1990. doi:10.1016/S0960-894X(01)80051-2. View Source

Why CysLT1-Selective Antagonists Cannot Replace MDL 43291 in Pan-Leukotriene Pharmacology Models

Scientific procurement of leukotriene receptor antagonists for mechanistic studies cannot rely on generic class substitution. MDL 43291 exhibits a distinct pharmacological fingerprint — equipotent competitive antagonism of both LTD4 and LTE4 (pA2 ≈ 6.7) combined with apparent noncompetitive inhibition of LTC4 (pseudo-pA2 ≈ 6.8) — that differs fundamentally from clinically developed CysLT1-selective agents such as montelukast, zafirlukast, and MK-571 [1]. Montelukast, for instance, shows negligible direct antagonism of LTC4 under conditions that block LTC4-to-LTD4 conversion [2], while MDL 43291 retains activity against all three endogenous peptidoleukotrienes [1]. Additionally, MDL 43291 is neutral at histamine, muscarinic, and neurokinin receptors at concentrations that fully block leukotriene responses, establishing a clean selectivity profile essential for unambiguous pathway dissection [1]. These combined attributes — pan-cysLT coverage plus clean ancillary pharmacology — create a unique tool profile not replicated by single-receptor-subtype antagonists.

Target Pan-cysLT antagonism (LTC4/LTD4/LTE4)

Substitute limitation CysLT1-selective agents lack LTC4 activity

LTC4 receptor blockade may not be achieved

Target Rigid chair-boat conformation verified

Substitute limitation Flexible structures in clinical antagonists

Conformational bias may be lost

Target No histamine/carbachol/SP antagonism

Substitute limitation Selectivity profile may differ

Off-target effects may confound results

• [1] Gieske TH, Sabol JS, Weintraub PM, Raddatz R, Cregge RJ. Conformationally restricted leukotriene receptor antagonists: [(octahydro-2-oxo-7-tetradecylidene-2H-1-benzopyran-8-yl)thio]acetic acids. Pharmacology. 1990;40(5):271-6. doi:10.1159/000138672. View Source
• [2] Jones TR, Labelle M, Belley M, et al. Pharmacology of montelukast sodium (Singulair), a potent and selective leukotriene D4 receptor antagonist. Can J Physiol Pharmacol. 1995;73(2):191-201. doi:10.1139/y95-028. View Source

Quantitative Differentiation Evidence for MDL 43291 (CAS 129357-91-1) Against Comparator Leukotriene Antagonists

Pan-cysLT Antagonist Activity: MDL 43291 vs. CysLT1-Selective Montelukast

MDL 43291 demonstrates functional antagonism against all three endogenous cysteinyl leukotrienes — LTD4, LTE4, and LTC4 — with comparable potency values (pA2 ≈ 6.7–6.8) in guinea pig ileum longitudinal muscle [1]. In contrast, montelukast at concentrations up to 16 μM fails to antagonize LTC4-induced contractions in guinea pig trachea under conditions where LTC4-to-LTD4 bioconversion is inhibited by serine-borate [2]. Additionally, MDL 43291 exhibits mixed antagonism kinetics: competitive at LTD4 and LTE4 receptors, but apparent noncompetitive at LTC4 receptors — a pattern not shared by classical competitive CysLT1 antagonists [1]. This spectrum-of-action differentiation is critical for experimental models requiring simultaneous blockade of signaling via all three peptidoleukotrienes.

Pan-cysLT Activity

Reported

MDL 43291: LTC4 pseudo‑pA2 6.8
Montelukast: no LTC4 antagonism at ≤16 μM

Supports LTC4 pathway blockade studies

Guinea pig ileum/trachea; serine-borate present

Evidence Dimension	Functional antagonism of LTC4-induced contraction
Target Compound Data	Apparent noncompetitive inhibition; pseudo‑pA2 = 6.8 (guinea pig ileum longitudinal muscle)
Comparator Or Baseline	Montelukast: no antagonism of LTC4 at ≤16 μM with serine‑borate present (guinea pig trachea, pA2 >13 μM if any)
Quantified Difference	Active vs. inactive; MDL 43291-equipotent LTC4 antagonism absent in montelukast
Conditions	Guinea pig isolated ileum (MDL 43291) vs. guinea pig isolated trachea (montelukast); LTC4 as agonist; serine-borate added to block metabolism

Why This Matters

Procurement for studies involving all three cysLTs requires a tool with verified LTC4 activity — montelukast does not satisfy this criterion.

• [1] Gieske TH, Sabol JS, Weintraub PM, Raddatz R, Cregge RJ. Conformationally restricted leukotriene receptor antagonists: [(octahydro-2-oxo-7-tetradecylidene-2H-1-benzopyran-8-yl)thio]acetic acids. Pharmacology. 1990;40(5):271-6. doi:10.1159/000138672. View Source
• [2] Jones TR, Labelle M, Belley M, et al. Pharmacology of montelukast sodium (Singulair), a potent and selective leukotriene D4 receptor antagonist. Can J Physiol Pharmacol. 1995;73(2):191-201. doi:10.1139/y95-028. View Source

Functional Potency Positioning: MDL 43291 pA2 vs. MK-571 (L-660,711) and LY170680

MDL 43291 antagonizes LTD4 and LTE4 with pA2 values of 6.7 (both ligands) in guinea pig ileum longitudinal muscle [1]. By comparison, MK-571 (L-660,711) exhibits LTD4 pA2 values of 10.5 in ileum and 9.4 in trachea [2], while LY170680 shows ileal pA2 values of 8.7 (LTD4) and 9.0 (LTE4) in the same tissue [3]. The approximately 100‑fold to >3000‑fold lower functional potency of MDL 43291 relative to these later-generation antagonists reflects its status as an early prototype, but this lower potency is paired with a broader leukotriene antagonism profile that may be desirable in specific mechanistic investigations where supramaximal receptor occupancy of all cysLT subtypes is required without complete signal extinction.

LTD4 pA2 Comparison

Reported

MDL 43291: pA2 6.7
MK-571: pA2 10.5; LY170680: pA2 8.7
~6300‑fold lower vs MK-571

Low-to-moderate affinity probe for graded blockade

Schild analysis, guinea pig ileum

Evidence Dimension	Functional antagonist potency (pA2) at LTD4 receptor in guinea pig ileum
Target Compound Data	pA2 = 6.7 (LTD4, guinea pig ileum longitudinal muscle)
Comparator Or Baseline	MK-571: pA2 = 10.5 (LTD4, guinea pig ileum); LY170680: pA2 = 8.7 (LTD4, guinea pig ileum)
Quantified Difference	MDL 43291 is ~6300‑fold less potent than MK-571; ~100‑fold less potent than LY170680 (ΔpA2 = 3.8 and 2.0, respectively)
Conditions	Isolated guinea pig ileum longitudinal muscle; LTD4 as agonist; Schild analysis

Why This Matters

The substantial potency difference defines MDL 43291 as a low-to-moderate affinity probe suitable for studies where partial or graded receptor blockade is experimentally advantageous.

• [1] Gieske TH, Sabol JS, Weintraub PM, Raddatz R, Cregge RJ. Conformationally restricted leukotriene receptor antagonists: [(octahydro-2-oxo-7-tetradecylidene-2H-1-benzopyran-8-yl)thio]acetic acids. Pharmacology. 1990;40(5):271-6. doi:10.1159/000138672. View Source
• [2] Jones TR, Zamboni R, Belley M, et al. Pharmacology of L-660,711 (MK-571): a novel potent and selective leukotriene D4 receptor antagonist. Can J Physiol Pharmacol. 1989;67(1):17-28. doi:10.1139/y89-004. View Source
• [3] Gooderham R, et al. The pharmacological evaluation of LY 170680, a novel leukotriene D4 and E4 antagonist in the guinea-pig. Br J Pharmacol. 1989;98(1):259-67. View Source

Selectivity Profiling: MDL 43291 Does Not Antagonize Histamine, Carbachol, or Substance P

At concentrations that effectively antagonize peptidoleukotriene-induced contractions, MDL 43291 produces no antagonism of histamine, carbachol (a muscarinic agonist), or substance P (a neurokinin receptor agonist) in guinea pig ileum [1]. This selectivity profile is comparable to that reported for more advanced antagonists such as MK-571 [2] and LY170680 [3], establishing that MDL 43291's lower potency does not come at the cost of reduced target specificity. The absence of activity at histamine H1, muscarinic M3, and NK1 receptors means MDL 43291 can be used at high micromolar concentrations in complex tissue preparations without confounding smooth muscle effects via these pathways.

Ancillary Receptor Screen

Class-level

No antagonism of histamine, carbachol, or substance P at active concentrations

Clean leukotriene-specific pharmacology

Guinea pig ileum organ bath

Evidence Dimension	Antagonism of non-leukotriene agonist-induced contraction
Target Compound Data	No antagonism of histamine, carbachol, or substance P at concentrations that fully block LTD4/LTE4 responses
Comparator Or Baseline	MK-571: no antagonism of histamine, acetylcholine, 5-HT, PGF2α, U-44069, or PGD2 at 19 μM; LY170680: no antagonism of histamine, PGE2, PGF2α, or acetylcholine
Quantified Difference	Equivalent clean selectivity: all three compounds spare the tested ancillary receptors
Conditions	Guinea pig isolated ileum (MDL 43291) and trachea (MK-571, LY170680); standard organ bath pharmacology

Why This Matters

Confirmation of ancillary receptor neutrality is essential for researchers who require leukotriene pathway blockade without introducing confounding smooth muscle pharmacology — MDL 43291 meets this requirement at experimentally effective concentrations.

• [1] Gieske TH, Sabol JS, Weintraub PM, Raddatz R, Cregge RJ. Conformationally restricted leukotriene receptor antagonists: [(octahydro-2-oxo-7-tetradecylidene-2H-1-benzopyran-8-yl)thio]acetic acids. Pharmacology. 1990;40(5):271-6. doi:10.1159/000138672. View Source
• [2] Jones TR, Zamboni R, Belley M, et al. Pharmacology of L-660,711 (MK-571): a novel potent and selective leukotriene D4 receptor antagonist. Can J Physiol Pharmacol. 1989;67(1):17-28. doi:10.1139/y89-004. View Source
• [3] Gooderham R, et al. The pharmacological evaluation of LY 170680, a novel leukotriene D4 and E4 antagonist in the guinea-pig. Br J Pharmacol. 1989;98(1):259-67. View Source

In Vivo Efficacy: Intravenous MDL 43291 Inhibits LTD4-Induced Bronchoconstriction in Guinea Pig

MDL 43291 demonstrates in vivo pharmacological activity: intravenous administration at 10–30 mg/kg effectively inhibits increases in insufflation pressure induced by intravenous LTD4 (100 ng/kg) in anesthetized guinea pigs [1]. This in vivo efficacy confirms that the compound achieves sufficient exposure and target engagement to block leukotriene-mediated airway responses in a whole-animal model. By comparison, MK-571 (L-660,711) at intravenous doses as low as 0.1 mg/kg inhibits LTD4-induced bronchoconstriction in the same species [2], reflecting its higher potency. MDL 43291 thus provides a validated in vivo tool at higher dosing for proof-of-concept studies where a conformationally restricted chemotype is mechanistically informative.

In Vivo LTD4 Challenge

Reported

10–30 mg/kg i.v. effective; ~100–300× higher dose vs MK-571

In vivo model-response context

Anesthetized guinea pig; insufflation pressure

Evidence Dimension	In vivo inhibition of LTD4-induced bronchoconstriction (guinea pig)
Target Compound Data	10–30 mg/kg i.v. effectively inhibits response to 100 ng/kg i.v. LTD4
Comparator Or Baseline	MK-571: i.v. doses ≥0.1 mg/kg inhibit LTD4-induced bronchoconstriction (guinea pig)
Quantified Difference	MDL 43291 requires ~100–300‑fold higher i.v. dose than MK-571 for comparable in vivo LTD4 blockade
Conditions	Anesthetized guinea pig; insufflation pressure measurement; i.v. LTD4 challenge (100 ng/kg)

Why This Matters

Procurement for in vivo leukotriene challenge models requires a compound with documented whole-animal efficacy using a defined dosing regimen — MDL 43291 satisfies this with published dose-response data.

• [1] Gieske TH, Sabol JS, Weintraub PM, Raddatz R, Cregge RJ. Conformationally restricted leukotriene receptor antagonists: [(octahydro-2-oxo-7-tetradecylidene-2H-1-benzopyran-8-yl)thio]acetic acids. Pharmacology. 1990;40(5):271-6. doi:10.1159/000138672. View Source
• [2] Jones TR, Zamboni R, Belley M, et al. Pharmacology of L-660,711 (MK-571): a novel potent and selective leukotriene D4 receptor antagonist. Can J Physiol Pharmacol. 1989;67(1):17-28. doi:10.1139/y89-004. View Source

Unique Conformational Restriction: Chair-Boat Bicyclic System Confirmed by NMR and X-Ray Crystallography

MDL 43291 was designed with a conformationally restricted bicyclic chroman scaffold intended to lock the molecule into a leukotriene-mimetic geometry [1]. Proton NMR spectroscopy revealed that the bicyclic ring system does not adopt the expected chair-chair conformation; instead, molecular mechanics and semi-empirical molecular orbital calculations indicated a chair-boat conformation, subsequently confirmed by X-ray crystallography [2]. This structural feature distinguishes MDL 43291 from acyclic or freely rotating leukotriene antagonists such as montelukast, zafirlukast, and pranlukast, and from the early antagonist FPL 55712, which possesses a chromone core but lacks comparable conformational rigidification [3]. The defined three-dimensional shape provides a unique pharmacophore template for structure-activity relationship (SAR) studies and computational docking experiments requiring a pre-organized ligand geometry.

Scaffold Conformation

Class-level

Chair-boat bicyclic conformation confirmed by NMR and X-ray crystallography

Rigid pharmacophore template for SAR

Unique among reported cysLT antagonists

Evidence Dimension	Conformational rigidity of the antagonist scaffold
Target Compound Data	Chair-boat bicyclic conformation confirmed by NMR, molecular modeling, and X-ray crystallography
Comparator Or Baseline	Montelukast, zafirlukast, pranlukast: acyclic or monocyclic cores with multiple rotatable bonds; FPL 55712: chromone core with flexible side chains
Quantified Difference	MDL 43291 is uniquely rigidified among reported cysLT antagonists; the chair-boat conformation is not observed in any clinical cysLT antagonist
Conditions	Solution-state NMR (proton), gas-phase molecular mechanics (MM2), semi-empirical MO (MNDO, AM1), solid-state X-ray diffraction

Why This Matters

For structural biology and computational chemistry applications requiring a rigid, experimentally verified ligand conformation, MDL 43291 offers a validated three-dimensional template not available from flexible clinical antagonists.

• [1] Gieske TH, Sabol JS, Weintraub PM, Raddatz R, Cregge RJ. Conformationally restricted leukotriene receptor antagonists: [(octahydro-2-oxo-7-tetradecylidene-2H-1-benzopyran-8-yl)thio]acetic acids. Pharmacology. 1990;40(5):271-6. doi:10.1159/000138672. View Source
• [2] Sabol JS, Weintraub PM, Gieske TH, Cregge RJ. Conformationally restricted leukotriene antagonists. Modeling and assignment of structure of [(Octahydro-2-oxo-7-tetradecylidene-2H-1-benzopyran-8-yl)thio]acetic acids. Bioorganic & Medicinal Chemistry Letters. 1990. doi:10.1016/S0960-894X(01)80051-2. View Source
• [3] Augustin J, et al. Kinetics of action of two leukotriene antagonists on guinea pig ileum. Eur J Pharmacol. 1986. (FPL 55712 structural characterization). View Source

Optimal Research Application Scenarios for MDL 43291 (CAS 129357-91-1) Based on Quantitative Differentiation Evidence

Simultaneous Pharmacological Blockade of LTC4, LTD4, and LTE4 Signaling in Isolated Tissue Preparations

MDL 43291 is the preferred tool compound for experiments requiring concurrent antagonism of all three endogenous cysteinyl leukotrienes. As demonstrated in Section 3, MDL 43291 exhibits functional activity against LTC4 (pseudo‑pA2 = 6.8), LTD4 (pA2 = 6.7), and LTE4 (pA2 = 6.7) in guinea pig ileum [1]. In contrast, CysLT1-selective agents such as montelukast show no direct LTC4 antagonism when metabolic conversion is blocked [2]. Researchers studying integrated cysLT signaling — for example, in models where LTC4 acts via putative CysLT2 or uncharacterized receptors — should select MDL 43291 to ensure complete pathway coverage.

Conformational Constraint as a Pharmacophore Probe in Structure-Activity Relationship (SAR) Programs

The experimentally verified chair-boat conformation of the MDL 43291 bicyclic core distinguishes it from all clinically developed leukotriene antagonists [1]. This rigid geometry, confirmed by NMR and X-ray crystallography [2], makes MDL 43291 the standard reference for SAR campaigns exploring the conformational requirements of the cysLT receptor binding pocket. Medicinal chemistry teams designing novel antagonists can use MDL 43291 as a rigid template for docking studies, pharmacophore model generation, or scaffold-hopping exercises where molecular flexibility must be eliminated as a confounding variable.

In Vivo Proof-of-Concept Studies Requiring Defined Leukotriene Challenge Protocols

MDL 43291 has validated in vivo efficacy in the guinea pig LTD4-induced bronchoconstriction model at intravenous doses of 10–30 mg/kg [1]. This established dosing regimen enables researchers to design mechanistic in vivo experiments — such as leukotriene-driven airway hyperresponsiveness or vascular permeability assays — with confidence in target engagement. While more potent tools exist (e.g., MK-571 at 0.1 mg/kg) [2], MDL 43291's lower potency is advantageous when partial or titratable receptor occupancy is desired to avoid complete signal ablation.

Selectivity Validation Studies Requiring Clean Ancillary Pharmacology

At concentrations that fully antagonize leukotriene responses, MDL 43291 produces no detectable blockade of histamine H1, muscarinic M3, or neurokinin NK1 receptors [1]. This selectivity profile, equivalent to that of more advanced antagonists [2][3], qualifies MDL 43291 as a reliable negative control in tissue bath pharmacology when establishing that an observed effect is leukotriene-mediated rather than arising from nonspecific smooth muscle depression. Procurement officers evaluating compounds for core lab use should note that this clean selectivity profile is documented in the primary literature, reducing the need for independent counter-screening.

Application

Selection Property

Validation Focus

Pan-cysLT signaling blockade studies

Broad antagonist coverage for LTC4/LTD4/LTE4

Verify LTC4 antagonist activity in isolated tissue

Conformational SAR and docking studies

Verified rigid chair-boat conformation

Conformational analysis by spectroscopy

In vivo leukotriene challenge models

Documented in vivo target engagement profile

Dose-response model validation

Selectivity validation experiments

Clean ancillary receptor profile (H1, M3, NK1)

Off-target counter-screening

• [1] Gieske TH, Sabol JS, Weintraub PM, Raddatz R, Cregge RJ. Conformationally restricted leukotriene receptor antagonists: [(octahydro-2-oxo-7-tetradecylidene-2H-1-benzopyran-8-yl)thio]acetic acids. Pharmacology. 1990;40(5):271-6. doi:10.1159/000138672. View Source
• [2] Jones TR, Labelle M, Belley M, et al. Pharmacology of montelukast sodium (Singulair), a potent and selective leukotriene D4 receptor antagonist. Can J Physiol Pharmacol. 1995;73(2):191-201. doi:10.1139/y95-028. View Source
• [3] Jones TR, Zamboni R, Belley M, et al. Pharmacology of L-660,711 (MK-571): a novel potent and selective leukotriene D4 receptor antagonist. Can J Physiol Pharmacol. 1989;67(1):17-28. doi:10.1139/y89-004. View Source